[1-(1H-imidazol-2-yl)ethyl]amine dihydrochloride
Overview
Description
“[1-(1H-imidazol-2-yl)ethyl]amine dihydrochloride” is a chemical compound with the IUPAC name 1-(1H-imidazol-2-yl)ethan-1-amine dihydrochloride . It is an endogenous agonist at histamine receptors (H1-4) .
Synthesis Analysis
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia .Molecular Structure Analysis
The molecular weight of “[1-(1H-imidazol-2-yl)ethyl]amine dihydrochloride” is 184.07 . The InChI code is 1S/C5H9N3.2ClH/c1-4(6)5-7-2-3-8-5;;/h2-4H,6H2,1H3,(H,7,8);2*1H .Physical And Chemical Properties Analysis
“[1-(1H-imidazol-2-yl)ethyl]amine dihydrochloride” is a solid at room temperature .Scientific Research Applications
Antimicrobial Activity
Imidazole derivatives have been reported to exhibit antimicrobial properties . They can inhibit the growth of bacteria, fungi, and other microorganisms, making them useful in the development of new antimicrobial drugs .
Antitumor Agents
Imidazole derivatives have shown potential as antitumor agents . They can inhibit the growth of cancer cells and have been used in the development of new drugs for cancer treatment .
Antiviral Agents
Imidazole derivatives can also act as antiviral agents . They can inhibit the replication of viruses, making them useful in the treatment of viral infections .
Anti-inflammatory Properties
Imidazole derivatives have anti-inflammatory properties . They can reduce inflammation and have been used in the treatment of inflammatory diseases .
Antihypertensive Potential
Some imidazole derivatives have been evaluated for their antihypertensive potential . They can lower blood pressure and could be used in the treatment of hypertension .
Inhibition of Quorum Sensing
Imidazole derivatives can inhibit quorum sensing, a cell-to-cell signaling mechanism used by bacterial populations . This makes them a promising strategy as an antibiotic-adjuvant to reduce bacterial virulence .
Memory Enhancement
Some representatives of 1-substituted imidazolones, which are imidazole derivatives, were found to enhance memory . This makes them potentially useful in the treatment of memory-related disorders .
Antioxidant Properties
Imidazole derivatives have been characterized with antioxidant properties . They can neutralize harmful free radicals in the body, which makes them potentially useful in the prevention of diseases caused by oxidative stress .
Mechanism of Action
Target of Action
Mode of Action
Biochemical Pathways
, imidazole derivatives are known to be involved in a variety of biological processes. For instance, some imidazole derivatives are products of histamine 1-methyltransferase in the pathway of histidine metabolism .
Result of Action
Future Directions
properties
IUPAC Name |
1-(1H-imidazol-2-yl)ethanamine;dihydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3.2ClH/c1-4(6)5-7-2-3-8-5;;/h2-4H,6H2,1H3,(H,7,8);2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIWLRTUEVSNHJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=CN1)N.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11Cl2N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(1H-imidazol-2-yl)ethyl]amine dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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